Cas no 898765-98-5 (3',4'-Dichloro-2,2-dimethylbutyrophenone)

3',4'-Dichloro-2,2-dimethylbutyrophenone is a chlorinated aromatic ketone characterized by its distinct molecular structure, featuring dichloro-substituted phenyl and dimethyl-substituted butyrophenone groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its dichloro and dimethyl substitutions enhance reactivity and selectivity in various chemical transformations, making it valuable for constructing complex molecular frameworks. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined structure ensures consistent performance in synthetic applications, contributing to its utility in research and industrial processes requiring precise functional group manipulation.
3',4'-Dichloro-2,2-dimethylbutyrophenone structure
898765-98-5 structure
Product Name:3',4'-Dichloro-2,2-dimethylbutyrophenone
CAS No:898765-98-5
MF:C12H14Cl2O
MW:245.144961833954
CID:873744
PubChem ID:24724058
Update Time:2025-06-20

3',4'-Dichloro-2,2-dimethylbutyrophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dichlorophenyl)-2,2-dimethylbutan-1-one
    • 3',4'-DICHLORO-2,2-DIMETHYLBUTYROPHENONE
    • AKOS011972171
    • 898765-98-5
    • MFCD03841157
    • DTXSID30642457
    • 3',4'-Dichloro-2,2-dimethylbutyrophenone
    • MDL： MFCD03841157
    • Inchi： 1S/C12H14Cl2O/c1-4-12(2,3)11(15)8-5-6-9(13)10(14)7-8/h5-7H,4H2,1-3H3
    • InChI Key： QQRKBQKCRJZYAM-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)C(C(C)(C)CC)=O)Cl

Computed Properties

  • Exact Mass: 244.04200
  • Monoisotopic Mass: 244.0421705g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 4.61230

3',4'-Dichloro-2,2-dimethylbutyrophenone Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3',4'-Dichloro-2,2-dimethylbutyrophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D093860-250mg
3',4'-Dichloro-2,2-dimethylbutyrophenone
 898765-98-5
250mg
 $ 440.00 2022-06-06
TRC
D093860-500mg
3',4'-Dichloro-2,2-dimethylbutyrophenone
 898765-98-5
500mg
 $ 735.00 2022-06-06
Fluorochem
203957-1g
3',4'-dichloro-2,2-dimethylbutyrophenone
 898765-98-5 97%
1g
 ￡483.00 2022-03-01
Fluorochem
203957-2g
3',4'-dichloro-2,2-dimethylbutyrophenone
 898765-98-5 97%
2g
 ￡847.00 2022-03-01
Fluorochem
203957-5g
3',4'-dichloro-2,2-dimethylbutyrophenone
 898765-98-5 97%
5g
 ￡1753.00 2022-03-01
A2B Chem LLC
AH90288-1g
3',4'-Dichloro-2,2-dimethylbutyrophenone
 898765-98-5 97%
1g
 $581.00 2024-04-19
A2B Chem LLC
AH90288-2g
3',4'-Dichloro-2,2-dimethylbutyrophenone
 898765-98-5 97%
2g
 $984.00 2024-04-19
A2B Chem LLC
AH90288-5g
3',4'-Dichloro-2,2-dimethylbutyrophenone
 898765-98-5 97%
5g
 $1989.00 2024-04-19
Ambeed
A163253-1g
3',4'-Dichloro-2,2-dimethylbutyrophenone
 898765-98-5 95+%
1g
 $437.0 2025-04-15
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
J20_203957-1g
3',4'-dichloro-2,2-dimethylbutyrophenone
 898765-98-5 97%
1g
 ¥10626.00 2025-04-12

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